Cas no 1443311-13-4 (Methyl 5-(3,5-dichlorophenyl)-3-methyl-5-oxovalerate)

• Product Name: Methyl 5-(3,5-dichlorophenyl)-3-methyl-5-oxovalerate
• CAS No: 1443311-13-4
• MF: C₁₃H₁₄Cl₂O₃
• MW: 289.154462337494
• CID: 5019085
• Update Time: 2025-10-29

Methyl 5-(3,5-dichlorophenyl)-3-methyl-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3,5-dichlorophenyl)-3-methyl-5-oxovalerate
• Methyl 5-(3,5-dichlorophenyl)-3-methyl-5-oxopentanoate

• Inchi： 1S/C13H14Cl2O3/c1-8(4-13(17)18-2)3-12(16)9-5-10(14)7-11(15)6-9/h5-8H,3-4H2,1-2H3
• InChI Key： XJTFIYGZBXBYGH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CC(C)CC(=O)OC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 297
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4

Additional information on Methyl 5-(3,5-dichlorophenyl)-3-methyl-5-oxovalerate

Comprehensive Analysis of Methyl 5-(3,5-dichlorophenyl)-3-methyl-5-oxovalerate (CAS No. 1443311-13-4)

Methyl 5-(3,5-dichlorophenyl)-3-methyl-5-oxovalerate (CAS No. 1443311-13-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its 3,5-dichlorophenyl moiety, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure combines a methyl ester group with a β-keto ester functionality, offering versatile reactivity for further modifications.

In recent years, the demand for Methyl 5-(3,5-dichlorophenyl)-3-methyl-5-oxovalerate has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for bioactive molecules targeting metabolic disorders and inflammatory pathways. The compound's CAS No. 1443311-13-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. Additionally, its structural similarity to natural ketone bodies has sparked investigations into its metabolic effects.

The synthesis of Methyl 5-(3,5-dichlorophenyl)-3-methyl-5-oxovalerate typically involves a multi-step process, including Claisen condensation and selective halogenation. Its 3,5-dichloro substitution pattern enhances stability while maintaining reactivity, a feature highly valued in fine chemical production. Environmental considerations have also driven innovation in its manufacturing, with greener catalytic methods being explored to reduce waste generation—a topic trending in sustainable chemistry forums.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. The methyl ester group produces distinct spectroscopic signatures, aiding in purity verification—a critical parameter for pharmaceutical-grade materials. Recent publications highlight its potential as a building block for heterocyclic compounds, aligning with the growing interest in privileged scaffolds for drug design.

From a commercial perspective, CAS No. 1443311-13-4 is cataloged by major chemical suppliers as a high-purity reference standard. Its storage recommendations emphasize protection from moisture, reflecting the hydrolytic sensitivity of β-keto esters. The compound's stability under inert atmospheres makes it suitable for international shipping, addressing another frequent query from global researchers.

Emerging studies suggest novel applications of Methyl 5-(3,5-dichlorophenyl)-3-methyl-5-oxovalerate in material science, particularly in polymer modification. Its ability to introduce aromatic chlorinated groups into macromolecular structures is being evaluated for flame-retardant materials—a hot topic in green materials research. This interdisciplinary potential significantly expands its market beyond traditional chemical sectors.

Quality control protocols for this compound often include HPLC purity analysis and residual solvent screening, meeting stringent regulatory requirements. The pharmaceutical industry's focus on genotoxic impurity control has led to optimized synthetic routes for CAS No. 1443311-13-4, demonstrating how regulatory trends shape chemical development.

In conclusion, Methyl 5-(3,5-dichlorophenyl)-3-methyl-5-oxovalerate represents a compelling case study in modern specialty chemicals. Its dual utility in life sciences and material innovation, coupled with environmentally conscious production methods, positions it as a compound of sustained scientific and industrial interest. Ongoing research will likely uncover additional applications for this versatile organic intermediate in cutting-edge technologies.